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Compound of Interest

Compound Name: Sacubitril sodium

Cat. No.: B1680483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solid-state chemistry of
sacubitril sodium, a critical component of the angiotensin receptor-neprilysin inhibitor,
sacubitril/valsartan. Understanding the crystalline structure of active pharmaceutical ingredients
(APIs) is paramount in drug development for ensuring stability, bioavailability, and consistent
manufacturing. This document details the known polymorphic forms of sacubitril sodium,
presenting key analytical data, experimental methodologies for characterization, and visual
representations of analytical workflows and polymorphic relationships.

Introduction to the Crystalline State of Sacubitril
Sodium

Sacubitril sodium exhibits polymorphism, the ability to exist in multiple crystalline forms with
different arrangements of molecules in the crystal lattice. These different forms, or polymorphs,
can have distinct physicochemical properties, including melting point, solubility, and stability.
The control and characterization of these forms are crucial for the development of a robust and
effective drug product. To date, several crystalline forms of sacubitril sodium have been
identified and are designated as Form A, Form B, Form C, Form D, and Form E.[1][2][3]

Quantitative Data on Crystalline Forms
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The primary techniques used to characterize the different polymorphic forms of sacubitril
sodium are Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC).
The following tables summarize the key quantitative data obtained from these analyses for
each identified form.

Powder X-Ray Diffraction (PXRD) Data

PXRD is a fundamental technique for the identification and differentiation of crystalline phases.
Each polymorph exhibits a unique diffraction pattern, characterized by peaks at specific 26
angles. The data presented below was obtained using Cu-Ka radiation.

Crystal Form Characteristic PXRD Peaks (26 + 0.2°)
Form A 6.0, 7.0, 11.8, 18.2, 19.7, 23.5[1][4]

Form B 5.1,10.4, 11.2,19.2,19.7, 21.3, 21.8[4]
Form C 6.5, 10.5, 11.2, 19.3, 21.4, 22.0[1][2]

Additional preferred peaks: 12.7, 14.5, 16.8,

27.2[1][2]
Form D 5.2, 8.7, 10.4, 12.2, 15.7[1][2][5]
Form E 8.2,10.4, 11.0, 13.9, 16.7, 21.3[1][2][6]

Thermal Analysis Data

DSC is employed to measure the thermal properties of a material, such as its melting point.
Different polymorphs will typically have different melting points due to variations in their crystal
lattice energies.
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. . DSC Endothermic Peak
Crystal Form Melting Point (°C)

(°C)
Form A 167-168[1][2] ~168 (at 10°C/min)[1][4]
~133 and ~159 (at 10°C/min)
Form B 133-136[1][2]
[4]
Form C ~136 £ 5[1][2][5] Not specified
Form D ~117 £ 5[1][2][5] Not specified
Form E ~130 + 5[1][2][6] Not specified

Experimental Protocols

Detailed and consistent experimental methodologies are essential for the reliable
characterization of polymorphic forms. The following sections outline standard protocols for the
key analytical techniques used in the study of sacubitril sodium.

Powder X-Ray Diffraction (PXRD)

Objective: To identify the crystalline form of sacubitril sodium by its characteristic diffraction
pattern.

Methodology:

o Sample Preparation: A small amount of the sacubitril sodium powder (typically 10-20 mg) is
gently packed into a sample holder. The surface of the powder should be smooth and level
with the holder's surface to minimize preferred orientation effects.

e Instrumentation: A powder X-ray diffractometer equipped with a Cu-Ka X-ray source (A =
1.5406 A) is used.

» Data Collection:
o The sample is scanned over a 26 range of 2° to 40°.

o A step size of 0.02° and a scan speed of 1°/min are typically employed.
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o The instrument is operated at a voltage of 40 kV and a current of 40 mA.

o Data Analysis: The resulting diffractogram is analyzed to identify the angular positions (26)
and intensities of the diffraction peaks. These are then compared to the reference patterns of
the known polymorphs for identification.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and other thermal transitions of sacubitril sodium
polymorphs.

Methodology:

o Sample Preparation: Approximately 2-5 mg of the sacubitril sodium sample is accurately
weighed into an aluminum DSC pan. The pan is then hermetically sealed.

 Instrumentation: A calibrated differential scanning calorimeter is used.
» Data Collection:
o The sample is heated at a constant rate, typically 10°C/min.

o The temperature range is generally from ambient temperature (e.g., 25°C) to a
temperature above the expected melting point (e.g., 200°C).

o An inert nitrogen atmosphere is maintained with a purge gas flow rate of 50 mL/min.

o Data Analysis: The DSC thermogram is analyzed to determine the onset temperature and
the peak maximum of any endothermic or exothermic events. The melting point is typically
reported as the onset of the melting endotherm.

Thermogravimetric Analysis (TGA)

Objective: To assess the thermal stability and determine the presence of volatile components
(e.g., water or residual solvents) in the sacubitril sodium sample.

Methodology:
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o Sample Preparation: Approximately 5-10 mg of the sacubitril sodium sample is placed in a
tared TGA pan (typically ceramic or platinum).

e Instrumentation: A calibrated thermogravimetric analyzer is used.
o Data Collection:

o The sample is heated at a constant rate, such as 10°C/min, over a temperature range
from ambient to a temperature where decomposition is expected.

o An inert nitrogen atmosphere is used with a typical flow rate of 50-100 mL/min.

o Data Analysis: The TGA curve, which plots mass change as a function of temperature, is
analyzed to identify the temperatures at which mass loss occurs and to quantify the
percentage of mass lost. This information is crucial for identifying solvates or hydrates and
understanding the decomposition profile.[5][6]

Visualized Workflows and Relationships

Graphical representations are powerful tools for illustrating complex processes and
relationships in a clear and concise manner. The following diagrams, generated using
Graphviz, depict the experimental workflow for crystal structure analysis and the solvent-
mediated generation of different sacubitril sodium polymorphs.
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General experimental workflow for the analysis of sacubitril sodium polymorphs.
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Solvent-dependent formation of sacubitril sodium polymorphs.

Conclusion

The solid-state landscape of sacubitril sodium is characterized by the existence of at least
five distinct crystalline forms. Each form has been identified through a combination of Powder
X-Ray Diffraction and Differential Scanning Calorimetry, revealing unique structural fingerprints
and thermal properties. The choice of crystallization solvent plays a key role in determining
which polymorphic form is produced. For drug development professionals, a thorough
understanding and rigorous control of the crystalline form of sacubitril sodium are essential
for ensuring the quality, stability, and performance of the final pharmaceutical product. This
guide provides the foundational data and methodologies to support these critical activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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